2-[4-(9H-fluoren-9-yl)-1-piperazinyl]-1-methyl-1H-benzimidazole

• IUPAC Name: 2-[4-(9H-fluoren-9-yl)piperazin-1-yl]-1-methylbenzimidazole
• InChI: InChI=1S/C25H24N4/c1-27-23-13-7-6-12-22(23)26-25(27)29-16-14-28(15-17-29)24-20-10-4-2-8-18(20)19-9-3-5-11-21(19)24/h2-13,24H,14-17H2,1H3
• InChI Key: PRPSKBOIOCBMDG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N3CCN(CC3)C4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C25H24N4
• Molecular Weight: 380.5 g/mol

Description

2-[4-(9H-fluoren-9-yl)-1-piperazinyl]-1-methyl-1H-benzimidazole, also known as FMP, is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

2-[4-(9H-fluoren-9-yl)-1-piperazinyl]-1-methyl-1H-benzimidazole has been used in a wide range of scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been used as a tool to study the function of certain neurotransmitter receptors, such as the 5-HT1A receptor. In pharmacology, this compound has been used as a lead compound for the development of new drugs targeting various diseases, such as depression and anxiety. In medicinal chemistry, this compound has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[4-(9H-fluoren-9-yl)-1-piperazinyl]-1-methyl-1H-benzimidazole is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been shown to modulate the activity of other neurotransmitter systems, such as the dopamine and noradrenaline systems, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. This compound has also been shown to improve cognitive function and memory in animal models. These effects are believed to be mediated by the modulation of various neurotransmitter systems, as well as the regulation of neuroplasticity and neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(9H-fluoren-9-yl)-1-piperazinyl]-1-methyl-1H-benzimidazole is its high potency and selectivity for the 5-HT1A receptor, which makes it a valuable tool for studying the function of this receptor in various biological systems. This compound is also relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experiments. This compound also has a relatively short half-life, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for further research on 2-[4-(9H-fluoren-9-yl)-1-piperazinyl]-1-methyl-1H-benzimidazole. One area of interest is the development of new this compound derivatives with improved pharmacological properties, such as increased potency, selectivity, and solubility. Another area of interest is the investigation of the role of this compound in various disease states, such as depression, anxiety, and schizophrenia. Additionally, the use of this compound as a tool for studying the function of other neurotransmitter systems, such as the glutamate and GABA systems, is an area of potential future research. Finally, the development of new methods for delivering this compound to specific regions of the brain, such as using nanoparticles or other targeted delivery systems, is an area of ongoing research.

Synthesis Methods

The synthesis of 2-[4-(9H-fluoren-9-yl)-1-piperazinyl]-1-methyl-1H-benzimidazole involves the reaction of 4-(9H-fluoren-9-yl)piperazine with 1-methyl-1H-benzimidazole in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure high yield and purity of the product. The final product is obtained after purification and characterization using various analytical techniques such as NMR, IR, and mass spectrometry.